Cas no 92189-62-3 (1-4-(4-bromophenyl)phenylethan-1-ol)

1-4-(4-Bromophenyl)phenylethan-1-ol is a brominated aromatic alcohol with a molecular structure that combines a phenyl ring and a 4-bromophenyl group linked via an ethanolic bridge. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, liquid crystals, and advanced materials. Its bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Ullmann-type couplings, enabling efficient derivatization. The hydroxyl group further allows for functionalization via esterification or etherification. The compound exhibits high purity and stability under standard conditions, making it suitable for precise synthetic applications. Its well-defined structure ensures reproducibility in research and industrial processes.

1-4-(4-bromophenyl)phenylethan-1-ol structure

92189-62-3 structure

Product Name:1-4-(4-bromophenyl)phenylethan-1-ol

CAS No:92189-62-3

MF:C₁₄H₁₃BrO

MW:277.156423330307

MDL:MFCD09372460

CID:1971829

PubChem ID:245806

Update Time:2025-05-28

1-4-(4-bromophenyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-[4-(4-bromophenyl)phenyl]ethanol
- T5844269
- AGN-PC-000ZFR
- NSC58061
- CTK3I8024
- 4-Brom-4'-(1-hydroxy-aethyl)-diphenyl
- SureCN11620045
- AC1L6GP5
- NCIOpen2_002581
- 1-(4'-bromo-[1,1']-biphenyl-4-yl)-ethanol
- 1-4-(4-bromophenyl)phenylethan-1-ol
- NSC-58061
- (S)-1-(4'-Bromo-[1,1'-biphenyl]-4-yl)ethan-1-ol
- CS-0274951
- MFCD09372460
- DTXSID30288910
- AB00987983-01
- AKOS033872201
- 1-[4-(4-bromophenyl)phenyl]ethan-1-ol
- 92189-62-3
- EN300-295769
- SCHEMBL11620045
- Z235447748
- 1-(4'-Bromo-[1,1'-biphenyl]-4-yl)ethan-1-ol
- 1-(4'-Bromo-[1,1'-biphenyl]-4-yl)ethanol
- MDL： MFCD09372460
- Inchi： 1S/C14H13BrO/c1-10(16)11-2-4-12(5-3-11)13-6-8-14(15)9-7-13/h2-10,16H,1H3
- InChI Key： FPVSKKDZHMAXHG-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1C=CC(=CC=1)C(C)O

Computed Properties

Exact Mass: 276.01498Da
Monoisotopic Mass: 276.01498Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 20.2Å²

1-4-(4-bromophenyl)phenylethan-1-ol Pricemore >>

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Enamine	EN300-295769-0.05g	1-[4-(4-bromophenyl)phenyl]ethan-1-ol	92189-62-3	95.0%	0.05g	$587.0	2025-03-19
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Enamine	EN300-295769-1.0g	1-[4-(4-bromophenyl)phenyl]ethan-1-ol	92189-62-3	95.0%	1.0g	$699.0	2025-03-19
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Enamine	EN300-295769-5.0g	1-[4-(4-bromophenyl)phenyl]ethan-1-ol	92189-62-3	95.0%	5.0g	$2028.0	2025-03-19
Enamine	EN300-295769-10.0g	1-[4-(4-bromophenyl)phenyl]ethan-1-ol	92189-62-3	95.0%	10.0g	$3007.0	2025-03-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01047513-1g	1-[4-(4-Bromophenyl)phenyl]ethan-1-ol	92189-62-3	95%	1g	￥3717.0	2024-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1345621-50mg	1-(4'-Bromo-[1,1'-biphenyl]-4-yl)ethan-1-ol	92189-62-3	95%	50mg	￥16848.00	2024-04-25